Sugar alcohols, also known as polyols, are a class of carbohydrate compounds that are often used in the food and pharmaceutical industries due to their unique properties. Unlike traditional sugars, sugar alcohols contain fewer calories and do not significantly raise blood glucose levels, making them popular for individuals managing diabetes or seeking lower-calorie sweeteners. Common examples include sorbitol, mannitol, and xylitol. These compounds are typically derived from natural sources such as fruits, vegetables, and corn. They can be used to replace sugars in various applications, including confectionery, chewing gum, and dental care products, offering both health benefits and functional advantages. Due to their sweetness and moisture-retention properties, sugar alcohols are also widely utilized in cosmetics for skin care products.